molecular formula C4H4ClN3 B041553 2-Amino-3-chloropyrazine CAS No. 6863-73-6

2-Amino-3-chloropyrazine

Cat. No. B041553
CAS RN: 6863-73-6
M. Wt: 129.55 g/mol
InChI Key: AEVSSZHXGJAPIE-UHFFFAOYSA-N
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Description

2-Amino-3-chloropyrazine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is employed in the synthesis and tuberculostatic activity of N-pyrazinylthiourea .


Synthesis Analysis

Favipiravir was first synthesized from an inexpensive and commercially available starting material, 2-aminopyrazine . The preferred route embedded within Scheme 4 consisted of seven steps, and was highlighted by the novel and efficient synthesis of 3,6-dichloropyrazine-2-carbonitrile 8 .


Molecular Structure Analysis

The molecular formula of 2-Amino-3-chloropyrazine is C4H4ClN3 . Its molecular weight is 129.55 . The structure of 2-Amino-3-chloropyrazine is characterized by an amino group attached to a pyrazine ring .


Chemical Reactions Analysis

The complete synthesis of favipiravir from 2-aminopyrazine involved several steps, including regioselective chlorination of the pyrazine ring, bromination, Pd-catalyzed cyanation, and Sandmeyer diazotization/chlorination .


Physical And Chemical Properties Analysis

2-Amino-3-chloropyrazine is a solid substance . It has a melting point range of 166.0 to 170.0 °C . It is slightly soluble in methanol .

Scientific Research Applications

Safety and Hazards

2-Amino-3-chloropyrazine can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . Therefore, it is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to avoid contact with skin and eyes .

properties

IUPAC Name

3-chloropyrazin-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H4ClN3/c5-3-4(6)8-2-1-7-3/h1-2H,(H2,6,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AEVSSZHXGJAPIE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(C(=N1)N)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H4ClN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50988309
Record name 3-Chloropyrazin-2-amine
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Molecular Weight

129.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-3-chloropyrazine

CAS RN

6863-73-6, 6663-73-6
Record name 2-Amino-3-chloropyrazine
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Record name 3-Chloropyrazin-2-amine
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Amino-3-chloropyrazine
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Record name 6663-73-6
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Record name 2-AMINO-3-CHLOROPYRAZINE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of the alkoxy group substitutions on 2-Amino-3-chloropyrazine in terms of its tuberculostatic activity?

A1: Research indicates that substituting the chlorine atom in 2-Amino-3-chloropyrazine with various alkoxy groups, such as methoxy, benzyloxy, and chlorobenzyloxy, leads to the synthesis of a series of novel N-pyrazinylthiourea derivatives []. These derivatives exhibited varying degrees of tuberculostatic activity in vitro, with Minimum Inhibitory Concentrations (MIC) ranging from 8 µg/cm3 to 1000 µg/cm3 []. This suggests that the nature and position of the alkoxy substituent can significantly influence the compound's ability to inhibit the growth of Mycobacterium tuberculosis.

Q2: What is the crystal structure of 2-Amino-3-chloropyrazine?

A2: While the provided abstract [] doesn't detail the determined crystal structure, it highlights that the study successfully determined the crystal structure of 2-Amino-3-chloropyrazine (C4H2N2ClNH2). This information could be crucial for understanding the molecule's spatial arrangement and potential interactions with biological targets.

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